3-(4-Ethoxyphenyl)sulfonyl-6-fluoro-1-[(4-fluorophenyl)methyl]quinolin-4-one

• IUPAC Name: 3-(4-ethoxyphenyl)sulfonyl-6-fluoro-1-[(4-fluorophenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C24H19F2NO4S/c1-2-31-19-8-10-20(11-9-19)32(29,30)23-15-27(14-16-3-5-17(25)6-4-16)22-12-7-18(26)13-21(22)24(23)28/h3-13,15H,2,14H2,1H3
• InChI Key: OFYIVEFONYHETC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C24H19F2NO4S
• Molecular Weight: 455.5 g/mol

Description

“3-(4-Ethoxyphenyl)sulfonyl-6-fluoro-1-[(4-fluorophenyl)methyl]quinolin-4-one” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Molecular Structure Analysis

The molecular formula of this compound is C25H22FNO5S. It has an average mass of 467.509 Da and a monoisotopic mass of 467.120270 Da.

Scientific Research Applications

1. Development of Fluorescent Agents for Biological Studies

• The compound has been used in the synthesis of Zinquin ester and Zinquin acid, which are zinc(II)-specific fluorophores. These agents are crucial for studying biological zinc(II) due to their fluorescence properties. (Mahadevan et al., 1996).

2. Synthesis and Biological Evaluation as COX-2 Inhibitors

• Researchers have synthesized various derivatives with sulfamoyl/methylsulfonyl-phenyl pharmacophores, showing selective COX-2 inhibitory activity, which is significant in inflammation and cancer studies. (Singh et al., 2004).

3. Role in Synthesizing Metabolites for Drug Development

• It has been utilized in the synthesis of specific metabolites like ethyl 4-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate. These are key in drug development and pharmacological studies. (Mizuno et al., 2006).

4. Antitumor Synthesis via Sonogashira Reactions

• The compound is involved in synthesizing antitumor agents like 4-[1-(arylsulfonyl-1H-indol-2-yl)]-4-hydroxycyclohexa-2,5-dien-1-ones, showing selective inhibition of cancer cell lines. (McCarroll et al., 2007).

5. Synthesis of Broad-Spectrum Antibacterial Agents

• Its derivatives have been key in synthesizing broad-spectrum antibacterial agents, effective against resistant organisms like MRSA. (Hashimoto et al., 2007).

6. Development of Fluorescent Complexes for Metal Ion Detection

• It's used to create Zn2+ specific fluorophores, aiding in the detection and study of zinc ions in various environments. (Coleman et al., 2010).